Ethyl 3-bromo-4-ethylbenzoate

• IUPAC Name: ethyl 3-bromo-4-ethylbenzoate
• InChI: InChI=1S/C11H13BrO2/c1-3-8-5-6-9(7-10(8)12)11(13)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: FPCGEGAFOPCUTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)OCC)Br
• Molecular Formula: C11H13BrO2
• DSSTOX Substance ID: DTXSID70661147
• Molecular Weight: 257.12 g/mol
• CAS RN: 1131615-08-1

Description

Ethyl 3-bromo-4-ethylbenzoate is a chemical compound with the molecular formula C11H13BrO2. It has a molecular weight of 257.12372 g/mol.

Molecular Structure Analysis

The molecular structure of Ethyl 3-bromo-4-ethylbenzoate consists of 11 carbon atoms, 13 hydrogen atoms, 1 bromine atom, and 2 oxygen atoms. The InChI Key for this compound is FPCGEGAFOPCUTA-UHFFFAOYSA-N.

Scientific Research Applications

• Synthesis and Reactivity in Organic Chemistry Ethyl 3-bromo-4-ethylbenzoate is used in various synthetic pathways in organic chemistry. For instance, it has been utilized in the catalyst-free P-C coupling reactions of halobenzoic acids and secondary phosphine oxides under microwave irradiation in water. This process demonstrates its role in forming phosphinoylbenzoic acids, which are further converted into their ethyl esters with yields of 59-82% (Jablonkai & Keglevich, 2015).

• Heterocyclic Compound Synthesis Ethyl 3-bromo-4-ethylbenzoate is involved in synthesizing heterocyclic compounds. For instance, it was used in the reaction of methyl 2-azido-5-bromobenzoate with ethyl 4-(ethylsulfanyl)-3-oxobutanoate to synthesize ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, which is significant in pharmaceutical chemistry (Pokhodylo & Obushak, 2019).

• Functional Polymer Synthesis This compound also plays a role in the synthesis of functional polymers. It was involved in the synthesis of Ethyl 4-vinyl-α-cyano-β-phenylcinnamate, a critical step in producing polymers with specific properties. This process demonstrates the versatility of Ethyl 3-bromo-4-ethylbenzoate in polymer chemistry (Sumida & Vogl, 1981).

• Anticonvulsant and Pharmacological Studies Although the focus is not on drug use and dosage, it is noteworthy that ethyl 3-bromo-4-ethylbenzoate derivatives have been investigated for potential pharmacological applications. For example, its derivatives were evaluated for monoamine oxidase inhibitory and anticonvulsant properties (Misra, Dwivedi & Parmar, 1980).

• Synthesis of Lanthanide Complexes Ethyl 3-bromo-4-ethylbenzoate is used in the synthesis of lanthanide complexes. These complexes, synthesized using 4-ethylbenzoic acid, have been structurally characterized and their luminescent and thermal properties have been explored, showing the compound's utility in material science and engineering (Ye et al., 2010).

• Fungitoxicity Research Ethyl 3-bromo-4-ethylbenzoate derivatives have been studied for their fungitoxic properties. For instance, esters of 2-bromo- and 4-bromo-3,5-dinitrobenzoic acids demonstrated significant antifungal activity, highlighting the potential of ethyl 3-bromo-4-ethylbenzoate in developing new fungicides (Lehtonen, Summers & Carter, 1972).